Cas no 358748-22-8 (1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride)

1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride is a fluorinated piperidine derivative commonly utilized as a key intermediate in pharmaceutical synthesis and medicinal chemistry research. The presence of the 4-fluorobenzyl group enhances its reactivity and selectivity in nucleophilic substitution reactions, while the dihydrochloride salt form improves stability and solubility for handling in aqueous and organic environments. This compound is particularly valuable in the development of bioactive molecules, including CNS-targeting agents, due to its structural versatility. Its well-defined crystalline properties facilitate purification and characterization, making it a reliable building block for drug discovery and preclinical studies. The compound is typically handled under controlled conditions to ensure consistency in synthetic applications.

1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride structure

358748-22-8 structure

Product Name:1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride

CAS No:358748-22-8

MF:C₁₂H₁₉Cl₂FN₂

MW:281.197064638138

CID:3160211

PubChem ID:45156976

Update Time:2025-06-07

1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride
- CS-0320223
- 1-(4-Fluorobenzyl)-4-piperidinamine dihydrochloride, AldrichCPR
- AKOS015996309
- 1-[(4-fluorophenyl)methyl]piperidin-4-amine;dihydrochloride
- KS-6051
- 1-(4-Fluorobenzyl)piperidin-4-aminedihydrochloride
- MFCD11053017
- 358748-22-8
- MDL： MFCD11053017
- Inchi： 1S/C12H17FN2.2ClH/c13-11-3-1-10(2-4-11)9-15-7-5-12(14)6-8-15;;/h1-4,12H,5-9,14H2;2*1H
- InChI Key： KJTLBCDHACBCPJ-UHFFFAOYSA-N
- SMILES： Cl.Cl.FC1C=CC(=CC=1)CN1CCC(CC1)N

Computed Properties

Exact Mass: 280.0909322Da
Monoisotopic Mass: 280.0909322Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.3Å²

1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride Pricemore >>

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Chemenu	CM518905-1g	1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride	358748-22-8	97%	1g	$264	2022-09-01
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A2B Chem LLC	AU97684-100mg	1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride	358748-22-8	95%	100mg	$312.00	2024-04-20
A2B Chem LLC	AU97684-250mg	1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride	358748-22-8	95%	250mg	$339.00	2024-04-20
A2B Chem LLC	AU97684-500mg	1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride	358748-22-8	95%	500mg	$367.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390893-250mg	1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride	358748-22-8	97%	250mg	￥1123.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390893-1g	1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride	358748-22-8	97%	1g	￥2808.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390893-5g	1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride	358748-22-8	97%	5g	￥10800.00	2024-05-16